Cas no 1057670-83-3 (2,5-Dichlorobenzenepropanal)

• Product name: 2,5-Dichlorobenzenepropanal
• CAS No: 1057670-83-3
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• MDL: MFCD07772914
• CID: 832812
• PubChem ID: 45790618

2,5-Dichlorobenzenepropanal Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichlorobenzenepropanal
• 3-(2,5-dichlorophenyl)propanal
• 3-(2,5-DICHLORO-PHENYL)-PROPIONALDEHYDE
• 2,4-DICHLOROTHIOPHENO[3,2-D]PYRIMIDINE
• 3-(2,5-Dichlorophenyl)propionaldehyde
• Benzenepropanal,2,5-dichloro
• Benzenepropanal, 2,5-dichloro- (or 3-(2,5-Dichlorophenyl)propionaldehyde)

• MDL： MFCD07772914

Computed Properties

• Exact Mass: 201.99500

Experimental Properties

• Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.8±25.0 ºC (760 Torr),
• Flash Point: 111.4±23.7 ºC,
• Solubility: Almost insoluble (0.065 g/l) (25 º C),
• PSA: 17.07000
• LogP: 3.12490

2,5-Dichlorobenzenepropanal Security Information

2,5-Dichlorobenzenepropanal Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,5-Dichlorobenzenepropanal

Recent Advances in the Study of 2,5-Dichlorobenzenepropanal (CAS: 1057670-83-3) and Its Applications in Chemical Biology and Pharmaceutical Research

2,5-Dichlorobenzenepropanal (CAS: 1057670-83-3) is a chlorinated aromatic aldehyde that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, including drug candidates and agrochemicals. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting infectious diseases, cancer, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2,5-Dichlorobenzenepropanal as a key building block in the synthesis of small-molecule inhibitors targeting bacterial efflux pumps. The study demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Pseudomonas aeruginosa, a pathogen notorious for its resistance to conventional antibiotics. The researchers employed a combination of computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's efficacy, resulting in a lead candidate with improved pharmacokinetic properties.

In the field of oncology, 2,5-Dichlorobenzenepropanal has been investigated for its potential to modulate apoptotic pathways in cancer cells. A recent preprint on bioRxiv described the synthesis of a series of chalcone derivatives incorporating this compound, which showed promising cytotoxicity against triple-negative breast cancer (TNBC) cell lines. Mechanistic studies revealed that these derivatives induced apoptosis via the intrinsic mitochondrial pathway, with minimal off-target effects on normal cells. These findings suggest that 2,5-Dichlorobenzenepropanal-based compounds could serve as a scaffold for developing targeted cancer therapies.

Beyond its therapeutic applications, 2,5-Dichlorobenzenepropanal has also been explored in agrochemical research. A 2022 patent application (WO2022156789) disclosed its use in the synthesis of novel fungicides with broad-spectrum activity against plant pathogens. The patent highlighted the compound's ability to disrupt fungal cell wall biosynthesis, offering a new mode of action to combat resistance in agricultural settings. Field trials conducted in 2023 reported a significant reduction in fungal infestations in crops treated with these derivatives, underscoring their potential for commercialization.

Despite these advancements, challenges remain in the large-scale production and optimization of 2,5-Dichlorobenzenepropanal-based compounds. Recent efforts have focused on green chemistry approaches to improve the sustainability of its synthesis. A study in Green Chemistry (2023) demonstrated a solvent-free catalytic method for producing 2,5-Dichlorobenzenepropanal with high yield and minimal environmental impact. This innovation aligns with the growing demand for eco-friendly processes in pharmaceutical and agrochemical manufacturing.

In conclusion, 2,5-Dichlorobenzenepropanal (CAS: 1057670-83-3) continues to be a molecule of interest in multiple research domains. Its versatility as a synthetic intermediate, combined with its bioactive potential, positions it as a valuable tool for drug discovery and agrochemical development. Future research should focus on expanding its applications, optimizing its pharmacokinetic profile, and addressing scalability challenges to fully realize its potential in industry and medicine.